(E)-5-(2-chlorobenzyl)-2-(p-tolylimino)thiazolidin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-5-(2-chlorobenzyl)-2-(p-tolylimino)thiazolidin-4-one, also known as CBT, is a thiazolidinone derivative that has gained significant attention in the scientific community due to its potential applications in various fields. CBT has been extensively studied for its pharmacological properties, including its anti-inflammatory, antioxidant, and antimicrobial activities.
Scientific Research Applications
Synthesis and Antimicrobial Activity
Compounds within the same family as (E)-5-(2-chlorobenzyl)-2-(p-tolylimino)thiazolidin-4-one have been synthesized and tested for their antimicrobial activities against a range of bacterial and fungal strains. For instance, derivatives of 2-(5-chlorobenzo[d]thiazol-2-ylimino)thiazolidin-4-one have shown moderate to excellent activity against bacterial strains such as Escherichia coli, Pseudomonas aeruginosa, Staphylococcus aureus, Streptococcus pyogenes, and Mycobacterium tuberculosis, as well as antifungal activity against strains like Candida albicans and Aspergillus species (B'Bhatt & Sharma, 2017). These findings underscore the potential utility of thiazolidin-4-one derivatives in developing new antimicrobial agents.
Anticancer Properties
In addition to antimicrobial activity, some derivatives have been evaluated for their potential anticancer properties. For example, a series of pyrazole-based 1,3-thiazoles and 1,3,4-thiadiazoles derived from thiazolidin-4-one compounds have been synthesized and assessed for their anticancer activity against various human cancer cell lines, including hepatocellular carcinoma (HepG2), breast cancer (MCF-7), and lung cancer (A549) cells. These compounds have shown moderate to high anticancer activity, indicating the potential of thiazolidin-4-one derivatives in cancer treatment (Dawood et al., 2013).
properties
IUPAC Name |
5-[(2-chlorophenyl)methyl]-2-(4-methylphenyl)imino-1,3-thiazolidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15ClN2OS/c1-11-6-8-13(9-7-11)19-17-20-16(21)15(22-17)10-12-4-2-3-5-14(12)18/h2-9,15H,10H2,1H3,(H,19,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QFXYURKPGDEENG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N=C2NC(=O)C(S2)CC3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15ClN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.